1-Bis(4-fluorophenyl)methyl Piperazine-d8

• Molecular Formula: C17H18F2N2
• Molecular Weight: 296.38 g/mol
• InChI: InChI=1S/C17H18F2N2/c18-15-5-1-13(2-6-15)17(21-11-9-20-10-12-21)14-3-7-16(19)8-4-14/h1-8,17,20H,9-12H2/i9D2,10D2,11D2,12D2
• InChIKey: TTXIFFYPVGWLSE-PMCMNDOISA-N

1-Bis(4-fluorophenyl)methyl Piperazine-d8 Overview

1-Bis(4-fluorophenyl)methyl Piperazine-d8 (C₁₇H₁₀D₈F₂N₂, MW 296.38) is an octadeuterated stable isotope-labeled analog of 1-[bis(4-fluorophenyl)methyl]piperazine, a compound that serves as both a key synthetic intermediate in the production of flunarizine and lomerizine and as the primary detriazinyl metabolite of flunarizine [1]. The non-deuterated parent compound is also designated as Flunarizine EP Impurity A in the European Pharmacopoeia, indicating its regulatory relevance in pharmaceutical quality control . As a deuterium-labeled derivative with eight deuterium atoms incorporated into the piperazine ring, this compound exhibits a +8 Da mass shift relative to the unlabeled species, a differential that enables its use as an internal standard in quantitative LC-MS/MS bioanalysis [2].

Product Identity Deuterated internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis

Analytical Workflow Isotope dilution mass spectrometry of flunarizine-related analytes

Regulatory Context Deuterated analog of Flunarizine EP Impurity A for MS-based impurity methods

• [1] NCBI MeSH Supplementary Concept Record: 1-(bis(4-fluorophenyl)methyl)piperazine, detriazinyl metabolite of flunarizine, MeSH Unique ID C078615, Registry Number 27469-60-9. View Source
• [2] MedChemExpress Product Page: 1-Bis(4-fluorophenyl)methyl Piperazine-d8, stable isotope-labeled compound with C₁₇H₁₀D₈F₂N₂ formula and MW 296.38. View Source

Why Unlabeled Analogs Cannot Substitute

Direct substitution of 1-Bis(4-fluorophenyl)methyl Piperazine-d8 with its non-deuterated counterpart (C₁₇H₁₈F₂N₂, MW 288.34) or other unlabeled piperazine derivatives fails for two principal reasons. First, the absence of an isotopic mass shift prevents MS-based discrimination between internal standard and analyte, rendering accurate quantification via LC-MS/MS unattainable [1]. Second, deuterium labeling, while conferring near-identical physicochemical properties, may introduce subtle chromatographic differences, such as a slight shift in retention time due to the deuterium isotope effect, which must be accounted for during method validation to avoid matrix effect-related quantification bias [2]. Structural analogs lacking the 4-fluorophenyl substitution pattern—or alternative isotopic labels such as ¹³C or ¹⁵N—cannot compensate for ionization efficiency variations in electrospray ionization (ESI) without extensive cross-validation, which often reveals unacceptable quantitative divergence [1].

Unlabeled parent

MS mismatch Identical m/z to endogenous analyte may preclude MS-based discrimination in SRM mode

Deuterium effect

Retention shift Isotope effect may alter chromatographic retention and reduce matrix effect compensation

Alternative labels

Ionization bias 13C/15N-labeled analogs may exhibit different ESI ionization efficiency profiles without cross-validation

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, Calderon L, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

Quantitative Differentiation Evidence

Isotopic Mass Shift for MS Discrimination

1-Bis(4-fluorophenyl)methyl Piperazine-d8 exhibits a +8 Da mass increase relative to its non-deuterated parent compound (C₁₇H₁₈F₂N₂, MW 288.34 vs. C₁₇H₁₀D₈F₂N₂, MW 296.38), enabling unambiguous MS discrimination between internal standard and analyte [1]. In contrast, the unlabeled compound co-elutes with endogenous analyte and yields identical m/z signals, precluding quantitative differentiation. Deuterated stable isotope-labeled internal standards (SIL-IS) are the gold standard for LC-MS/MS quantitation, but deuterium labeling may introduce an isotope effect that shifts retention time, reducing matrix effect compensation relative to ¹³C/¹⁵N-labeled analogs [2].

Isotopic Mass Shift

Class-level inference

+8 Da

Eight deuterium atoms on piperazine ring

Enables SRM-based discrimination from endogenous analyte

Co-elution with unlabeled analyte requires empirical confirmation

Evidence Dimension	Mass differential for MS detection
Target Compound Data	+8 Da mass shift (eight deuterium atoms)
Comparator Or Baseline	Unlabeled 1-[bis(4-fluorophenyl)methyl]piperazine: 0 Da shift (identical m/z to endogenous analyte)
Quantified Difference	+8 Da delta
Conditions	LC-MS/MS electrospray ionization, selected reaction monitoring (SRM) mode

Why This Matters

This mass differential is the minimal prerequisite for accurate internal standard-based quantitation of flunarizine-related analytes in complex biological matrices.

• [1] MedChemExpress Product Page: 1-Bis(4-fluorophenyl)methyl Piperazine-d8, MW 296.38, C₁₇H₁₀D₈F₂N₂. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Deuterium Isotope Effect on Retention

Deuterated internal standards may exhibit altered chromatographic retention relative to the target analyte due to the deuterium isotope effect, which can diminish their capacity to compensate for matrix-induced ion suppression [1]. In a systematic comparison, deuterated 2MHA-[²H₇] produced urinary biomarker concentrations averaging 59.2% lower than those generated with 2MHA-[¹³C₆], and spike accuracy testing revealed a −38.4% bias for the deuterated IS while the ¹³C-labeled IS showed no significant bias [1]. This class-level inference indicates that 1-Bis(4-fluorophenyl)methyl Piperazine-d8, as a deuterated internal standard, may similarly require rigorous method validation to confirm co-elution with its non-deuterated analyte.

Deuterium Isotope Effect

Class-level inference

Up to −38.4% spike accuracy bias reported

Deuterated vs. 13C-labeled IS in comparable LC-ESI-MS/MS system

Supports method validation requirement for co-elution assessment

Magnitude of retention shift is analyte-specific; empirical verification needed

Evidence Dimension	Quantitative bias from isotope effect
Target Compound Data	Deuterated IS (class): potential retention time shift and matrix effect compensation failure; bias magnitude requires empirical validation
Comparator Or Baseline	¹³C/¹⁵N-labeled IS: no significant retention shift; spike accuracy bias not significant
Quantified Difference	Up to −38.4% spike accuracy bias and 59.2% lower reported concentrations observed for deuterated vs. ¹³C-labeled IS in a comparable system
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; post-column infusion assessment of ion suppression

Why This Matters

Method validation must empirically confirm that 1-Bis(4-fluorophenyl)methyl Piperazine-d8 co-elutes with and adequately compensates for matrix effects experienced by the unlabeled analyte; failure to do so introduces systematic quantitative error.

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, Calderon L, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source

Flunarizine EP Impurity A Identity

The non-deuterated parent compound, 1-[bis(4-fluorophenyl)methyl]piperazine, is designated as Flunarizine EP Impurity A in the European Pharmacopoeia and as the detriazinyl metabolite of flunarizine [1]. While the deuterated analog shares this chemical identity for qualitative identification, it is specifically intended for use as a stable isotope-labeled internal standard rather than as a quantitative impurity reference material. Procurement of the deuterated compound is warranted only when MS-based quantification of this impurity or metabolite is required.

EP Impurity A Identity

Supporting evidence

Flunarizine EP Impurity A (deuterated analog)

Identical chemical identity for qualitative identification

Procurement warranted when MS-based impurity quantitation is required

Unlabeled reference standard may suffice for qualitative EP profiling

Evidence Dimension	Regulatory impurity designation
Target Compound Data	Deuterated analog of Flunarizine EP Impurity A
Comparator Or Baseline	Unlabeled Flunarizine EP Impurity A: direct regulatory reference standard
Quantified Difference	Identical chemical identity for qualitative identification; deuterated analog enables MS-based quantitation
Conditions	European Pharmacopoeia impurity specifications; flunarizine drug substance and finished product testing

Why This Matters

Procurement of the deuterated compound should be predicated on the specific analytical requirement for MS-based quantitation; for qualitative impurity identification, the unlabeled reference standard may suffice.

• [1] NCBI MeSH Supplementary Concept Record: 1-(bis(4-fluorophenyl)methyl)piperazine, detriazinyl metabolite of flunarizine, MeSH Unique ID C078615. View Source

Flunarizine-d8 Synthesis Intermediate

1-Bis(4-fluorophenyl)methyl Piperazine-d8 is reported as an intermediate in the synthesis of Flunarizine-d8 Dihydrochloride (F455202), a deuterated analog of the calcium channel blocker flunarizine . In this capacity, the compound provides the fully deuterated piperazine core that is subsequently functionalized to yield the final deuterated API. Unlabeled 1-[bis(4-fluorophenyl)methyl]piperazine would generate unlabeled flunarizine, nullifying the isotope labeling required for pharmacokinetic tracer studies.

Synthesis Intermediate

Source review

Deuterated piperazine core for Flunarizine-d8 Dihydrochloride

Eight deuterium atoms retained through alkylation steps

Supports in-house synthesis of deuterated API for bioanalytical tracer studies

Unlabeled starting material yields unlabeled product

Evidence Dimension	Synthetic utility for deuterated API production
Target Compound Data	Core intermediate bearing eight deuterium atoms on the piperazine ring
Comparator Or Baseline	Unlabeled 1-[bis(4-fluorophenyl)methyl]piperazine: yields unlabeled flunarizine
Quantified Difference	Incorporates +8 Da isotope label into final deuterated API
Conditions	Synthetic pathway to Flunarizine-d8 Dihydrochloride

Why This Matters

Procurement is essential for laboratories synthesizing Flunarizine-d8 for use as an internal standard in flunarizine bioanalytical assays.

Tubulin Polymerization Inhibitor Synthesis

The unlabeled analog 1-[bis(4-fluorophenyl)methyl]piperazine has been employed as a chemical reagent in the synthesis of novel tubulin polymerization inhibitors and benzhydrylpiperazine carboxamide derivatives . While 1-Bis(4-fluorophenyl)methyl Piperazine-d8 is the labeled analogue of this reagent, no direct evidence was identified confirming the use of the deuterated compound in published tubulin inhibitor synthesis programs. This application represents a class-level extrapolation from the unlabeled parent and should be treated as a potential, rather than established, utility.

Tubulin Inhibitor Synthesis

Class-level inference

Labeled analogue of benzhydrylpiperazine reagent

No published direct use of deuterated compound identified

Potential utility requires synthetic-context validation

Extrapolated from unlabeled parent; data to verify

Evidence Dimension	Synthetic reagent utility
Target Compound Data	Labeled analogue of a tubulin polymerization inhibitor precursor; no published direct use identified
Comparator Or Baseline	Unlabeled 1-[bis(4-fluorophenyl)methyl]piperazine: documented use in tubulin inhibitor synthesis (Yin et al., 2014; Gurdal et al., 2014)
Quantified Difference	Not quantified; deuterated compound offers isotopic label for MS tracking in synthetic intermediates
Conditions	Synthesis of benzhydrylpiperazine carboxamide derivatives

Why This Matters

Procurement for tubulin inhibitor synthesis should be considered only if isotopic labeling of synthetic intermediates is required for reaction monitoring via MS.

Key Applications

Flunarizine Metabolite LC-MS/MS Bioanalysis

When developing or validating a quantitative LC-MS/MS assay for flunarizine and its detriazinyl metabolite M-1 in plasma or tissue homogenates, 1-Bis(4-fluorophenyl)methyl Piperazine-d8 is the appropriate deuterated internal standard for the M-1 analyte. The +8 Da mass shift enables SRM-based discrimination from endogenous M-1 while preserving near-identical physicochemical properties during sample preparation . Method validation must empirically confirm co-elution and adequate matrix effect compensation, as deuterated IS may exhibit retention time shifts that compromise accuracy relative to ¹³C-labeled alternatives [1].

Flunarizine-d8 Internal Standard Synthesis

Laboratories undertaking the in-house synthesis of Flunarizine-d8 Dihydrochloride require 1-Bis(4-fluorophenyl)methyl Piperazine-d8 as the deuterated piperazine core building block. The eight deuterium atoms are retained through subsequent alkylation steps, yielding a final deuterated API with a +8 Da mass shift suitable for use as an internal standard in flunarizine bioanalysis . Unlabeled starting materials would yield unlabeled product, defeating the purpose of isotopic labeling.

Flunarizine EP Impurity A Quantitation

For pharmaceutical quality control laboratories requiring MS-based quantitation of Flunarizine EP Impurity A in drug substance or finished product batches, 1-Bis(4-fluorophenyl)methyl Piperazine-d8 provides an isotopically matched internal standard for the impurity . This application is predicated on a specific need for quantitative MS detection; for routine qualitative impurity profiling per EP monographs, the unlabeled reference standard (CAS 27469-60-9) is typically sufficient [1].

Benzhydrylpiperazine Synthesis Monitoring

In medicinal chemistry programs exploring benzhydrylpiperazine-based tubulin polymerization inhibitors, 1-Bis(4-fluorophenyl)methyl Piperazine-d8 may be employed as a labeled synthetic intermediate to enable MS-based reaction monitoring or to generate deuterated analogs for metabolic stability studies . This use is extrapolated from documented applications of the unlabeled parent compound and should be validated in the specific synthetic context.

Application

Selection Property

Validation Focus

Flunarizine metabolite LC-MS/MS bioanalysis

Isotopically matched internal standard for M-1 analyte in research matrices

Co-elution and matrix effect compensation verification

Flunarizine-d8 internal standard synthesis

Deuterated piperazine core building block

Isotope label retention through synthetic pathway

Flunarizine EP Impurity A quantitation

Isotopically matched internal standard for impurity

MS-based impurity quantitation method review

Benzhydrylpiperazine synthesis monitoring

Labeled synthetic intermediate for MS reaction tracking

Synthetic-context validation required

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, Calderon L, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source